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Compound of Interest

Compound Name:
2-[(Acetylthio)methyl]-3-

phenylpropionic Acid

Cat. No.: B027288 Get Quote

Technical Data Sheet: 2-[(Acetylthio)methyl]-3-
phenylpropionic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the key physicochemical properties of 2-
[(Acetylthio)methyl]-3-phenylpropionic acid, a compound of interest in pharmaceutical

research and development.

Chemical Identity and Properties
2-[(Acetylthio)methyl]-3-phenylpropionic acid is a derivative of propionic acid containing a

thioester and a phenyl group. Its chemical structure and properties are summarized below.
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Property Value Source

Molecular Formula C12H14O3S [1][2][3][4]

Molecular Weight 238.30 g/mol [1][2][3]

IUPAC Name
2-(acetylsulfanylmethyl)-3-

phenylpropanoic acid
[1]

CAS Number 91702-98-6 [3][4][5]

Synonyms

3-(Acetylthio)-2-

benzylpropionic acid, 2-

(Acetylthiomethyl)-3-

phenylpropionic acid

[3]

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
The molecular weight of 2-[(Acetylthio)methyl]-3-phenylpropionic acid can be

experimentally verified using mass spectrometry. The following is a generalized protocol.

Objective: To determine the molecular mass of the analyte.

Materials:

2-[(Acetylthio)methyl]-3-phenylpropionic acid sample

High-resolution mass spectrometer (e.g., Q-TOF, Orbitrap)

Solvent (e.g., acetonitrile, methanol)

Volumetric flasks and pipettes

Procedure:

Sample Preparation: Prepare a dilute solution of the sample in an appropriate solvent. A

typical concentration is 1 mg/mL.
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Instrument Calibration: Calibrate the mass spectrometer using a known standard to ensure

mass accuracy.

Sample Infusion: Introduce the sample into the mass spectrometer via direct infusion or

through a liquid chromatography system.

Ionization: Utilize an appropriate ionization technique, such as electrospray ionization (ESI),

to generate gas-phase ions of the analyte.

Mass Analysis: The mass analyzer separates the ions based on their mass-to-charge ratio

(m/z).

Data Acquisition: Acquire the mass spectrum, which plots ion intensity versus m/z.

Data Analysis: Identify the peak corresponding to the molecular ion (e.g., [M+H]+ or [M-H]-)

and determine its m/z value. The molecular weight is then calculated from this value.

Visualization of Molecular Composition
The following diagram illustrates the elemental composition of 2-[(Acetylthio)methyl]-3-
phenylpropionic acid based on its molecular formula.

C12H14O3S

Carbon (C)
Atom Count: 12

Hydrogen (H)
Atom Count: 14

Oxygen (O)
Atom Count: 3

Sulfur (S)
Atom Count: 1
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Click to download full resolution via product page

Caption: Elemental breakdown of 2-[(Acetylthio)methyl]-3-phenylpropionic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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